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Compound of Interest

Compound Name: cis-11-Eicosenamide

Cat. No.: B078611

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-11-Eicosenamide (also known as (2)-11-lcosenamide) is a primary fatty acid amide, a
class of lipid molecules that are gaining recognition as bioactive signaling molecules. It is the
amide derivative of cis-11-eicosenoic acid (gondoic acid). As a human metabolite,
understanding its physical properties is fundamental for research into its physiological roles,
potential therapeutic applications, and for the development of analytical methods for its
detection and quantification. This technical guide provides a comprehensive overview of the
known physical properties of cis-11-Eicosenamide, details generalized experimental protocols
for their determination, and illustrates its metabolic context.

Core Physical and Chemical Properties

The physical characteristics of cis-11-Eicosenamide are essential for its handling, formulation,
and analysis in a laboratory setting. These properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C20H39NO [L1121[31[4115]
Molecular Weight 309.53 g/mol [1112][31[4]
Appearance Solid, Off-White/Waxy Solid [5][6]

Melting Point 79 °C [2]

Boiling Point 448.4 °C at 760 mmHg [2][71181[9]

Slightly soluble in Chloroform

and Methanol. Estimated water

Solubility o [3][10]
solubility is very low (0.004572
mg/L at 25°C).
Density 0.876 g/cm? [2]
CAS Number 10436-08-5 [1][2]13]

Experimental Protocols for Property Determination

While specific experimental documentation for the determination of the physical properties of
cis-11-Eicosenamide is not extensively published, the following are detailed, standard
methodologies that are broadly applicable to long-chain fatty amides and similar organic solids.

Melting Point Determination (Capillary Method)

The capillary method is a standard and widely accepted technique for determining the melting
point of a crystalline organic solid.[2][3]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
o Capillary tubes (sealed at one end)

o Thermometer (calibrated)

e Mortar and pestle
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Procedure:

Sample Preparation: A small amount of finely powdered cis-11-Eicosenamide is introduced
into the open end of a capillary tube. The tube is then tapped gently to pack the sample into
the sealed end, forming a compact column of 2-3 mm in height.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point. A preliminary, faster heating rate can be
used to determine an approximate melting range to save time.[3]

Observation: The temperature at which the first drop of liquid appears is recorded as the
initial melting point. The temperature at which the entire sample becomes a clear liquid is
recorded as the final melting point. The range between these two temperatures is the melting
range. For a pure compound, this range is typically narrow (0.5-1.5 °C).[3]

Boiling Point Determination (Thiele Tube Method)

For high-boiling-point compounds like cis-11-Eicosenamide, distillation at atmospheric

pressure can be challenging. A common laboratory method for determining the boiling point of

a small amount of liquid (or a melted solid) is the Thiele tube method.[4][5][10]

Apparatus:

Thiele tube

Heat-resistant oil (e.g., mineral oil or silicone oil)
Small test tube (fusion tube)

Capillary tube (sealed at one end)
Thermometer (calibrated)

Bunsen burner or heating mantle
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Procedure:

o Sample Preparation: A small amount of cis-11-Eicosenamide is placed in the fusion tube
and melted. A capillary tube, with its sealed end uppermost, is placed into the molten
sample.

e Apparatus Assembly: The fusion tube is attached to the thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in the Thiele tube containing
the heating oil.

e Heating: The side arm of the Thiele tube is gently heated, allowing convection currents to
ensure uniform temperature distribution throughout the 0il.[10]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady stream of bubbles is observed. The
heat source is then removed.

e Boiling Point Reading: The liquid is allowed to cool. The boiling point is the temperature at
which the bubbling stops and the liquid begins to be drawn back into the capillary tube. This
is the point where the vapor pressure of the substance equals the atmospheric pressure.[5]
[10]

Solubility Determination (Qualitative)

A general qualitative assessment of solubility can be performed to understand the polarity and
suitable solvents for cis-11-Eicosenamide.

Apparatus:

e Small test tubes

o Vortex mixer

o Arange of solvents (e.g., water, ethanol, methanol, chloroform, hexane)

Procedure:
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e Sample Addition: A small, measured amount (e.g., 1-2 mg) of cis-11-Eicosenamide is
placed into separate test tubes.

e Solvent Addition: A measured volume (e.g., 1 mL) of each solvent is added to the respective
test tubes.

e Mixing: The tubes are agitated using a vortex mixer for a set period (e.g., 1-2 minutes) to
ensure thorough mixing.

o Observation: The tubes are allowed to stand, and the solubility is observed. The substance is
classified as soluble if no solid particles are visible, partially soluble if some solid remains but
a significant portion has dissolved, and insoluble if the solid remains largely unchanged.

Metabolic Pathway of Primary Fatty Acid Amides

cis-11-Eicosenamide belongs to the class of primary fatty acid amides (PFAMs). While the
specific enzymes involved in its metabolism are a subject of ongoing research, a general
pathway for the biosynthesis and degradation of PFAMs has been proposed.
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“The exact enzymatic steps for the amidation of the acyl-CoA
to the primary fatty acid amide are still under investigation.
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Caption: Generalized metabolic pathway for the biosynthesis and degradation of cis-11-

Eicosenamide.

Conclusion

This technical guide provides essential data on the physical properties of cis-11-

Eicosenamide, offering a valuable resource for professionals in research and drug
development. The summarized data, coupled with standardized experimental protocols,
facilitates the practical application of this knowledge in a laboratory setting. Furthermore, the
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visualization of its metabolic context helps in understanding its biological significance. As
research into the roles of primary fatty acid amides continues to expand, a thorough
understanding of the fundamental physical and chemical characteristics of molecules like cis-
11-Eicosenamide will be increasingly crucial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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